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For Researchers, Scientists, and Drug Development Professionals

Introduction

ZQ-16, also known as 2-(hexylthio)pyrimidine-4,6-diol, is a potent and selective small-molecule
agonist for the G protein-coupled receptor 84 (GPR84).[1][2] GPR84 is predominantly
expressed in immune cells, including macrophages, neutrophils, and microglia, and is
implicated in pro-inflammatory processes.[1][2][3] Activation of GPR84 by agonists like ZQ-16
triggers a cascade of intracellular signaling events, making it a target of interest for studying
inflammation and immune-mediated diseases.[2]

These application notes provide an overview of ZQ-16, its mechanism of action, and protocols
for its use in mouse models. A notable consideration highlighted within these notes is the
observed species-specific difference in ZQ-16 activity, with pro-inflammatory effects
demonstrated in human macrophages but not consistently in murine macrophages.[1]

Chemical Properties
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Property Value Reference
Chemical Name 2-(hexylthio)pyrimidine-4,6-diol  [1]
Molecular Formula C10H16N202S

Molecular Weight 228.31 g/mol

CAS Number 376616-73-8

Solubility Soluble in DMSO and ethanol

Purity =>98% (HPLC) [4]

Storage Store at -20°C

Mechanism of Action

ZQ-16 acts as a selective agonist at the GPR84 receptor. Upon binding, it initiates a
conformational change in the receptor, leading to the activation of intracellular signaling
pathways. Key downstream effects include:

Calcium Mobilization: ZQ-16 induces a dose-dependent increase in intracellular calcium
levels.[1][2]

« Inhibition of cAMP Accumulation: Activation of GPR84 by ZQ-16 leads to a reduction in
forskolin-stimulated cyclic adenosine monophosphate (CAMP) accumulation.[2]

o ERKZ1/2 Phosphorylation: ZQ-16 stimulates the phosphorylation of extracellular signal-
regulated kinase 1/2 (ERK1/2), a key component of the MAPK signaling pathway.[2]

» Receptor Internalization and [3-arrestin Interaction: The binding of ZQ-16 can also lead to
receptor desensitization, internalization, and interaction with 3-arrestin.[2]

These signaling events are associated with pro-inflammatory responses in certain cell types.

GPR84 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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